2-{[1-(2-azepan-1-yl-2-oxoethyl)-1H-indol-3-yl]thio}-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C24H26FN3O2S/c25-19-10-4-5-11-20(19)26-23(29)17-31-22-15-28(21-12-6-3-9-18(21)22)16-24(30)27-13-7-1-2-8-14-27/h3-6,9-12,15H,1-2,7-8,13-14,16-17H2,(H,26,29)
• InChI Key: DFJDUXDWVCEATC-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C24H26FN3O2S
• Molecular Weight: 439.5 g/mol

Description

2-{[1-(2-azepan-1-yl-2-oxoethyl)-1H-indol-3-yl]thio}-N-(2-fluorophenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Crystalline Forms and Drug Absorption

Research on crystalline forms of similar compounds, such as 2,2,2-trifluoro-N-[(1R,2S)-1-{[1-(4-fluorophenyl)-1H-indazol-5-yl]oxy}-1-(3-methoxyphenyl)-2-propanyl]acetamide (AZD-5423), highlights the importance of crystalline forms in drug absorption. For example, certain crystalline forms of AZD-5423 are reported to be better absorbed than others following inhalation, suggesting that exploring different crystalline forms of the specified compound might enhance its bioavailability for potential therapeutic applications (Norman, 2013).

Metabolism and Toxicology Studies

Studies on the metabolism and toxicology of chloroacetamide herbicides provide insights into the metabolic pathways, potential toxicology, and the comparative metabolism in human and rat liver microsomes. This kind of research could be relevant for evaluating the safety profile of the specified compound, considering its structural features that may undergo similar metabolic transformations (Coleman et al., 2000).

Anti-inflammatory and Neuropharmacological Applications

The synthesis of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides and their evaluation for anti-inflammatory activity opens a window into potential pharmacological uses of the specified compound. Given its complex structure, exploring its anti-inflammatory properties or other biological activities could be a promising research direction (Sunder & Maleraju, 2013).

Molecular Docking and Antiplasmodial Properties

The preparation and evaluation of novel compounds for potential in vitro antiplasmodial properties, as seen with a series of N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides, indicate a method for discovering the biological activity of new chemical entities. The use of molecular docking to predict interactions with biological targets could be applied to the specified compound, offering insights into its potential as an antiplasmodial agent or for other therapeutic uses (Mphahlele et al., 2017).

Mechanism of Action

Target of action

The compound contains an indole moiety, which is a common structure in many bioactive molecules . Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound might also interact with various biological targets.

Mode of action

The exact mode of action would depend on the specific targets this compound interacts with. Generally, indole derivatives can exert their effects by binding to their targets and modulating their activity .

Biochemical pathways

The affected pathways would depend on the specific targets of this compound. Indole derivatives are known to be involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Result of action

The molecular and cellular effects would depend on the specific targets and pathways this compound affects. Given the wide range of activities associated with indole derivatives , it might have diverse effects at the molecular and cellular level.